Cas no 159636-53-0 (2-Cyano-N-[(1,1-dimethylethoxy)carbonyl]-3,3,3-trifluoroalanine methyl ester)

• Product Name: 2-Cyano-N-[(1,1-dimethylethoxy)carbonyl]-3,3,3-trifluoroalanine methyl ester
• CAS No: 159636-53-0
• MF: C₁₀H₁₃F₃N₂O₄
• MW: 282.216433286667
• CID: 5667435
• Update Time: 2023-09-11

2-Cyano-N-[(1,1-dimethylethoxy)carbonyl]-3,3,3-trifluoroalanine methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-[(1,1-dimethylethoxy)carbonyl]-3,3,3-trifluoroalanine methyl ester

• Inchi： 1S/C10H13F3N2O4/c1-8(2,3)19-7(17)15-9(5-14,6(16)18-4)10(11,12)13/h1-4H3,(H,15,17)/t9-/m1/s1
• InChI Key： QTSUMMXITJDWFI-SECBINFHSA-N
• SMILES： C(OC)(=O)[C@](C#N)(C(F)(F)F)NC(OC(C)(C)C)=O

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 341.8±42.0 °C(Predicted)
• pka: 4.96±0.46(Predicted)